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Compound of Interest

Compound Name:
4-Bromothiophene-3-carboxylic

acid

Cat. No.: B100334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 4-Bromothiophene-3-carboxylic acid (CAS No. 16694-17-0).

Adherence to these guidelines is crucial for maintaining the compound's integrity, ensuring

experimental accuracy, and promoting laboratory safety.

Physicochemical Properties
4-Bromothiophene-3-carboxylic acid is a solid, crystalline compound. Key physical and

chemical data are summarized below.

Property Value Source

Melting Point 157-159°C [1]

Boiling Point 318.0±27.0 °C (Predicted) [1]

Density 1.923±0.06 g/cm3 (Predicted) [1]

pKa 3.63±0.20 (Predicted) [1]

Molecular Formula C5H3BrO2S [2][3]

Molecular Weight 207.05 g/mol [3][4]
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Recommended Storage Conditions
Proper storage is essential to prevent degradation and maintain the purity of 4-
Bromothiophene-3-carboxylic acid. The compound should be stored in a tightly sealed

container in a dry, cool, and well-ventilated area.[4][5][6] To prevent potential degradation from

light exposure, it is recommended to keep it in a dark place.[1]

A summary of recommended storage conditions from various suppliers is provided in the table

below.

Storage Parameter Recommendation Source

Temperature Room Temperature [1]

Atmosphere Sealed in dry conditions [1]

Light Keep in a dark place [1]

Ventilation Store in a well-ventilated place [4][5][6][7]

Container Keep container tightly closed [4][5][6][7]

Handling and Safety Precautions
Standard laboratory safety protocols should be followed when handling 4-Bromothiophene-3-
carboxylic acid. This includes the use of personal protective equipment (PPE) such as gloves,

safety goggles, and a lab coat.[5] Handling should be performed in a well-ventilated area or

under a chemical fume hood to avoid inhalation of dust or fumes.[5][6] Avoid contact with skin

and eyes.[5] In case of contact, rinse the affected area thoroughly with water.[5]

Stability Profile and Degradation
While specific, in-depth experimental studies on the degradation pathways of 4-
Bromothiophene-3-carboxylic acid are not readily available in the public domain, general

chemical principles suggest that as a carboxylic acid, it may be susceptible to decarboxylation

at elevated temperatures. The bromine substituent on the thiophene ring could also be subject

to nucleophilic substitution or dehalogenation under certain conditions.
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Below is a logical workflow for assessing the stability of a chemical compound like 4-
Bromothiophene-3-carboxylic acid.
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Figure 1: A generalized experimental workflow for stability testing.

The following diagram illustrates a hypothetical degradation pathway for 4-Bromothiophene-3-
carboxylic acid under thermal stress, leading to decarboxylation.

4-Bromothiophene-3-carboxylic acid

3-Bromothiophene
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Figure 2: Hypothetical thermal degradation pathway.
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Experimental Protocols
Detailed, validated experimental protocols for the stability testing of 4-Bromothiophene-3-
carboxylic acid are not publicly available. However, a general approach based on the

workflow in Figure 1 would involve:

Sample Preparation: Accurately weigh samples of 4-Bromothiophene-3-carboxylic acid
into vials suitable for the chosen stress conditions.

Stress Conditions: Place the samples in controlled environment chambers set to the desired

temperature, humidity, and light exposure levels.

Time Points: At specified time intervals (e.g., 0, 1, 3, 6, and 12 months), remove a set of

samples for analysis.

Analysis:

Appearance: Visually inspect the samples for any changes in color or physical state.

Purity: Use a validated High-Performance Liquid Chromatography (HPLC) method to

determine the purity of the compound and quantify any degradation products.

Identification of Degradants: Employ Liquid Chromatography-Mass Spectrometry (LC-MS)

to identify the structure of any significant degradation products.

Data Analysis: Plot the purity of 4-Bromothiophene-3-carboxylic acid as a function of time

for each storage condition. This data can be used to determine the shelf life and recommend

optimal storage conditions.

Conclusion
4-Bromothiophene-3-carboxylic acid is a stable compound when stored under the

recommended conditions of a cool, dry, dark, and well-ventilated environment in a tightly

sealed container. While specific degradation pathways have not been extensively studied,

adherence to these storage and handling guidelines will minimize the risk of degradation and

ensure the compound's suitability for research and development purposes. For critical

applications, it is recommended to perform periodic purity checks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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